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This technical support center provides troubleshooting guidance and frequently asked
questions for researchers, scientists, and drug development professionals utilizing
Technescan™ PYP™ (Technetium Tc 99m Pyrophosphate) scans in cardiac imaging for the
diagnosis of Transthyretin Amyloid Cardiomyopathy (ATTR-CM).

Troubleshooting Guide: Suspected False Positive
PYP Scan

A false positive result in a Technescan™ PYP™ scan can lead to misdiagnosis and
inappropriate therapeutic pathways. This guide provides a systematic approach to investigating
and resolving suspected false positive findings.

Issue: Positive Myocardial Uptake on Planar Imaging, but ATTR-CM is Clinically Questionable.
Initial Assessment:

A visual grade of 2 or 3 on planar imaging, or a Heart-to-Contralateral Lung (H/CL) ratio of 21.5
at one hour, is considered positive. However, planar imaging alone is prone to false positives,
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with studies indicating a false positive rate as high as 64% for Grade 2 uptake due to factors
like blood pooling.[1][2]

Troubleshooting Steps:
e Review Imaging Modality:

o Was Single-Photon Emission Computed Tomography (SPECT) performed? SPECT
imaging is crucial to differentiate true myocardial uptake from residual blood-pool activity.
[2][3] If only planar imaging was conducted, a follow-up scan with SPECT is highly
recommended.

o Examine SPECT data: True myocardial uptake typically presents as a U-shape or
horseshoe shape on axial and coronal planes and a donut shape on the sagittal plane.[3]
An amorphous appearance of the tracer in the mediastinum on SPECT images is more
indicative of blood pool activity.[3]

o Exclude Monoclonal Gammopathy:

o Have serum free light chain (sFLC) assays and serum and urine immunofixation
electrophoresis (IFE) been performed? The presence of a monoclonal gammopathy is a
significant confounder, as some cases of light-chain (AL) amyloidosis can also show PYP
uptake.[4][5] A positive PYP scan in the presence of a monoclonal protein necessitates
further investigation, often a cardiac biopsy, to definitively determine the amyloid type.[1]

 Investigate Other Potential Causes of Myocardial Tracer Uptake:

o Recent Myocardial Infarction: PYP can accumulate in recently infarcted myocardial tissue
for up to 7 days post-event.[6]

o Cardiomyopathies: Cases of hypertrophic cardiomyopathy (HCM) have been reported to
cause false-positive PYP scans.[7]

o Other Conditions: Other less common causes include hydroxychloroquine-mediated
cardiotoxicity, pericarditis, and hyperphosphatemia.

Logical Workflow for Investigating a Suspected False Positive PYP Scan:

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8543088/
https://www.acc.org/Latest-in-Cardiology/Journal-Scans/2021/06/10/16/06/Diagnosing-Transthyretin-Cardiac
https://www.acc.org/Latest-in-Cardiology/Journal-Scans/2021/06/10/16/06/Diagnosing-Transthyretin-Cardiac
https://geiselmed.dartmouth.edu/radiology/wp-content/uploads/sites/47/2023/04/Cardiac-scintigraphy-for-amyloidosis.pdf
https://geiselmed.dartmouth.edu/radiology/wp-content/uploads/sites/47/2023/04/Cardiac-scintigraphy-for-amyloidosis.pdf
https://geiselmed.dartmouth.edu/radiology/wp-content/uploads/sites/47/2023/04/Cardiac-scintigraphy-for-amyloidosis.pdf
https://www.researchgate.net/figure/Summary-table-comparing-nuclear-imaging-modalities-for-cardiac-amyloid-detection_tbl1_258103717
https://www.asnc.org/wp-content/uploads/2024/07/Interpretation-and-Reporting-Template-Booklet-DIGITAL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8543088/
https://arci.org/wp-content/uploads/2019/07/ASNC-Practice-Point-99mTechnetiumPyrophosphateImaging2016.pdf
https://www.ahajournals.org/doi/10.1161/CIRCHEARTFAILURE.120.007558
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16128019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Suspected False Positive
PYP Scan (Positive Planar)

Was SPECT Imaging Performed?

No

Perform SPECT Imaging es

Analyze SPECT for
True Myocardial Uptake

No Myocardial Uptake Myocardial Uptake

Blood Pool Activity Identified

(False Positive) True Myocardial Uptake Confirmed

Investigate Other Causes Check for Monoclonal
(M1, HCM, etc.) Gammopathy (sFLC/IFE)

Positive

Negative

Monoclonal Gammopathy Present Monoclonal Gammopathy Absent

Consider Endomyocardial Biopsy

to Differentiate AL vs. ATTR Al HCIE O FATIRSSH

Click to download full resolution via product page

Caption: Troubleshooting workflow for a suspected false positive PYP scan.
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Frequently Asked Questions (FAQSs)

Q1: What are the primary causes of a false positive Technescan™ PYP™ scan?
Al: The most common causes include:

» Blood Pool Activity: Residual radiotracer in the cardiac chambers being mistaken for
myocardial uptake, especially on planar images.[1]

 Light-Chain (AL) Amyloidosis: While PYP has high specificity for ATTR-CM, some cases of
AL amyloidosis can also exhibit tracer uptake.[4]

e Recent Myocardial Infarction: PYP can accumulate in damaged heart muscle.[6]

e Other Cardiac Conditions: Including hypertrophic cardiomyopathy and pericarditis.[5][7]
o Technical Artifacts: Improper image acquisition or processing.

Q2: What is the role of SPECT imaging in avoiding false positives?

A2: SPECT (Single-Photon Emission Computed Tomography) imaging is essential for
differentiating true myocardial uptake of the radiotracer from blood pool activity within the
heart's chambers.[3] It provides a 3D view of the heart, allowing for a more accurate
assessment of the tracer's location.[8] Consensus guidelines recommend SPECT for all
positive planar scans to confirm the diagnosis.[2]

Q3: How is the Technescan™ PYP™ scan interpreted?

A3: Interpretation involves both a qualitative visual assessment and a semi-quantitative
analysis:

e Visual Grading (Perugini Score): Myocardial tracer uptake is compared to rib uptake on a
scale of 0 to 3. Grades 2 (uptake equal to ribs) and 3 (uptake greater than ribs) are
considered positive for ATTR-CM.[9]

o Heart-to-Contralateral Lung (H/CL) Ratio: This ratio is calculated from planar images. A ratio
of 21.5 at 1 hour or 21.3 at 3 hours is considered positive.[10]
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Q4: Is a 1-hour or 3-hour imaging protocol more reliable?

A4: Both 1-hour and 3-hour imaging protocols have shown comparable diagnostic
performance.[11] However, if there is significant blood pool activity on the 1-hour images,
delayed imaging at 3 hours is recommended.[6]

Q5: What should be done if a PYP scan is inconclusive?

A5: If the PYP scan results are equivocal (e.g., Grade 1 uptake), further evaluation is
necessary. This may include:

o Cardiac Magnetic Resonance (CMR): Can provide detailed information on cardiac structure
and tissue characterization.[12]

o Endomyocardial Biopsy: This remains the gold standard for diagnosing and typing cardiac
amyloidosis when non-invasive methods are inconclusive.[12]

Experimental Protocols

Technescan™ PYP™ (Technetium Tc 99m Pyrophosphate) Cardiac Scintigraphy Protocol

This protocol is a summary of standard procedures. Specifics may vary by institution.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.ahajournals.org/doi/10.1161/CIRCIMAGING.119.010249
https://arci.org/wp-content/uploads/2019/07/ASNC-Practice-Point-99mTechnetiumPyrophosphateImaging2016.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9959230/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16128019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Step

Procedure

Details

Patient Preparation

No special preparation

required.

Patients can eat and drink
normally. Comfortable clothing
without metal is recommended.
[8][13]

Radiopharmaceutical

Technetium-99m
Pyrophosphate (Tc-99m PYP)

Dose: 10-20 mCi (370-740
MBq) administered

intravenously.[9]

Imaging Acquisition

Planar and SPECT Imaging

Planar Imaging: Performed at
1-hour post-injection. Views:
Anterior, Left Anterior Oblique
(LAO), and Left Lateral.[14]
SPECT Imaging: Performed at
1 or 3 hours post-injection,
especially if planar images are
positive.[9][11]

Image Processing

Calculation of H/CL Ratio

A region of interest (ROI) is
drawn over the heart and a
mirrored ROI over the
contralateral lung on the 1-
hour anterior planar image to
calculate the H/CL ratio.[14]

Image Interpretation

Perugini Grading and H/CL

Ratio

Perugini Grade: 0 (no uptake),
1 (uptake less than ribs), 2
(uptake equal to ribs), 3
(uptake greater than ribs).[9]
H/CL Ratio: 1.5 at 1 hour is

considered positive.[10]

Protocol for Ruling Out Monoclonal Gammopathy
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Test Methodology Specimen Interpretation

Measures
concentrations of free
kappa (k) and lambda
(A) light chains. An

Serum Free Light Latex-enhanced )
) ) Serum abnormal k/A ratio
Chain (sFLC) Assay immunoassay
(<0.26 or >1.65)
suggests a
monoclonal
gammopathy.[15][16]
_ . Identifies the
Serum and Urine Electrophoresis
o Serum and 24-hour presence and type of
Immunofixation followed by ) )
) ) o Urine monoclonal proteins
Electrophoresis (IFE) immunodiffusion

(M-proteins).[17]

Data Summary

Quantitative Data on PYP Scan Performance

Parameter Value Source

Sensitivity for ATTR-CM 97% [4]

Specificity for ATTR-CM (in the

absence of monoclonal 100% [4]
gammopathy)
False Positive Rate of Grade 2

64% [1]
Planar Scans
Positive H/CL Ratio (1-hour) =15 [10]
Positive H/CL Ratio (3-hour) >1.3 [10]

Signaling Pathways and Workflows

Diagnostic Pathway for Suspected Cardiac Amyloidosis
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Caption: Diagnostic algorithm for suspected cardiac amyloidosis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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